Cas no 102367-67-9 (1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1) structure
102367-67-9 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
CAS No:102367-67-9
MF:C8H7ClN4O2S
MW:258.68477845192
CID:173923
PubChem ID:11971456
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
    • 5-(3-nitrophenyl)-1,3,4-thiadiazol-2-amine,hydrochloride
    • 1,3,4-Thiadiazole, 2-amino-5-(m-nitrophenyl)-, hydrochloride
    • 2-Amino-5-(m-nitrophenyl)-1,3,4-thiadiazole hydrochloride
    • 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato
    • 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato [Italian]
    • 5-(3-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
    • 5-(3-nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine, hydrochloride
    • AGN-PC-00IZZO
    • hydrochloride
    • L 1466
    • LS-150253
    • DTXSID20144970
    • 102367-67-9
    • Inchi: 1S/C8H6N4O2S.ClH/c9-8-11-10-7(15-8)5-2-1-3-6(4-5)12(13)14;/h1-4H,(H2,9,11);1H
    • InChI Key: OPUANQPXMHYQBR-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.99801
  • Monoisotopic Mass: 257.997824
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126

Experimental Properties

  • Boiling Point: 445°Cat760mmHg
  • Flash Point: 222.9°C
  • PSA: 94.94
  • LogP: 3.60190
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd